Cas no 1198475-27-2 (3-amino-1H-pyrazolo3,4-bpyridin-7-ium-7-olate)

• Product Name: 3-amino-1H-pyrazolo3,4-bpyridin-7-ium-7-olate
• CAS No: 1198475-27-2
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 1072359
• PubChem ID: 45588472
• Update Time: 2025-06-13

3-amino-1H-pyrazolo3,4-bpyridin-7-ium-7-olate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1H-pyrazolo[3,4-b]pyridin-7-ium-7-olate
• 3-aminopyrazolo[5,4-b]pyridin-7-ol
• AG-B-95627
• CTK5I4508
• MolPort-009-196-620
• QC-5323
• SBB086694
• SS-5048
• 3-amino-1H-pyrazolo3,4-bpyridin-7-ium-7-olate
• 3-Amino-7H-pyrazolo[3,4-b]pyridin-7-ol
• 7-hydroxypyrazolo[3,4-b]pyridin-3-amine
• 1198475-27-2
• MFCD14581684
• Z1688888117
• AKOS005073923
• 3-amino-1H-pyrazolo[3,4-b]pyridine 7-oxide
• EN300-136916
• DTXSID90670670

• MDL： MFCD14581684
• Inchi： 1S/C6H6N4O/c7-5-4-2-1-3-10(11)6(4)9-8-5/h1-3,11H,(H2,7,8)
• InChI Key： YFZRHDAYVYMPPF-UHFFFAOYSA-N
• SMILES： ON1C=CC=C2C(N)=NN=C12

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77Ų

Additional information on 3-amino-1H-pyrazolo3,4-bpyridin-7-ium-7-olate

Introduction to 3-amino-1H-pyrazolo[3,4-bpyridin-7-ium-7-olate (CAS No. 1198475-27-2)

The compound 3-amino-1H-pyrazolo[3,4-bpyridin-7-ium-7-olate (CAS No. 1198475-27-2) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The pyrazolo[3,4-bpyridine] core is a privileged scaffold that has been extensively studied for its biological activity and versatility in designing novel therapeutic agents.

At the heart of this compound lies the pyrazolo[3,4-bpyridine] moiety, which is a fused heterocyclic system consisting of a pyrazole ring linked to a pyridine ring. This structural motif is known for its ability to interact with various biological targets, making it an attractive scaffold for the development of small-molecule drugs. The presence of an amino group at the 3-position and a unique 7-ium-7olate functionalization further enhances its chemical reactivity and pharmacological potential.

Recent studies have highlighted the importance of 3-amino-1H-pyrazolo[3,4-bpyridin-7-ium-7-olate in the context of innovative drug design. Researchers have leveraged its structural features to develop compounds with enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications at the 5-position of the pyrazole ring have been shown to modulate the activity of enzymes involved in metabolic pathways, suggesting its utility in treating conditions such as diabetes and hyperlipidemia.

The 7-ium-7olate functional group is particularly noteworthy, as it introduces a charged species that can engage with biological systems in unique ways. This feature has been exploited in designing molecules that exhibit potent inhibitory effects on kinases and other enzymes implicated in cancer and inflammatory diseases. Preliminary findings indicate that derivatives of this compound demonstrate promising preclinical activity in models of these conditions.

In addition to its pharmacological relevance, 3-amino-1H-pyrazolo[3,4-bpyridin-7-ium-7-olate has shown interesting photophysical properties, making it a candidate for applications in photochemical research and potentially in the development of photodynamic therapy agents. The compound's ability to absorb and emit light in the visible spectrum opens up possibilities for its use in bioimaging and diagnostic tools.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the desired heterocyclic framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable such intricate molecular constructions.

From a computational chemistry perspective, 3-amino-1H-pyrazolo[3,4-bpyridin-7-ium-7-olate has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the binding modes of the compound and have guided the design of more potent derivatives. The integration of experimental data with computational predictions has been instrumental in optimizing lead structures for further development.

The potential applications of 3-amino-1H-pyrazolo[3,4-bpyridin-7-ium-7-olate extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it a versatile building block for designing novel compounds with tailored properties. For instance, modifications at the pyridine ring have been explored for developing herbicides and fungicides that exhibit improved environmental compatibility.

In conclusion, 3-amino-1H-pyrazolo[3,4-bpyridin-7-ium-7-olate (CAS No. 1198475-27-2) stands as a testament to the ongoing innovation in heterocyclic chemistry and pharmaceutical research. Its structural complexity, combined with its promising biological activities, makes it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and derivatives of this compound, its significance in science and industry is expected to grow further.